N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: N-benzyl-1-[1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C24H33N3O2/c1-19-9-10-23(29-19)18-26-14-11-22(12-15-26)27-13-5-8-21(17-27)24(28)25-16-20-6-3-2-4-7-20/h2-4,6-7,9-10,21-22H,5,8,11-18H2,1H3,(H,25,28)
• InChI Key: NPGCCFSSLYEVBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN2CCC(CC2)N3CCCC(C3)C(=O)NCC4=CC=CC=C4
• Molecular Formula: C24H33N3O2
• Molecular Weight: 395.5 g/mol

Description

N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide, also known as BMF, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. BMF belongs to the class of piperidine-based compounds and has been found to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide is not fully understood. However, it has been suggested that N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide may act as a modulator of the GABAergic system. GABA is a neurotransmitter that is involved in the regulation of neuronal excitability. N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide has been found to increase the release of GABA in the brain, which may contribute to its anxiolytic and sedative effects. N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide has also been reported to inhibit the activity of voltage-gated sodium channels, which may explain its anticonvulsant activity.
Biochemical and Physiological Effects
N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide has been found to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its antidepressant-like effects. N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide has also been reported to decrease the levels of inflammatory cytokines such as TNF-α and IL-6, which may explain its anti-inflammatory activity. Furthermore, N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide has been found to inhibit the proliferation of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized. N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide has also been found to exhibit dose-dependent effects, which makes it a useful tool for studying the dose-response relationship of various biological activities. However, one of the limitations of using N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide in lab experiments is its poor solubility in water, which may limit its bioavailability.

Future Directions

There are several future directions for the research on N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide. One of the potential applications of N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide is in the treatment of epilepsy. N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide has been found to exhibit anticonvulsant activity in animal models, and further studies are needed to determine its efficacy in humans. Another potential application of N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide is in the treatment of cancer. N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide has been reported to inhibit the proliferation of cancer cells, and further studies are needed to determine its anticancer activity in vivo. Additionally, the development of more water-soluble derivatives of N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide may enhance its bioavailability and increase its potential therapeutic applications.
Conclusion
In conclusion, N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. The synthesis of N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide is a straightforward and efficient method, and N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide has been found to exhibit various biological activities. N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide may have potential therapeutic applications in the treatment of various neurological disorders, cancer, and inflammatory diseases. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide.

Synthesis Methods

The synthesis of N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide involves the reaction of N-benzylpiperidine-4-carboxylic acid with 5-methyl-2-furylmethylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then treated with 3,4-dihydro-2H-pyran to obtain N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide. The synthesis of N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide has been reported in several research articles and has been found to be a straightforward and efficient method.

Scientific Research Applications

N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit antinociceptive, anticonvulsant, and antidepressant-like effects in animal models. N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide has also been shown to have anxiolytic and sedative properties. Furthermore, N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide has been reported to possess antitumor and anti-inflammatory activities. These findings suggest that N-benzyl-1'-[(5-methyl-2-furyl)methyl]-1,4'-bipiperidine-3-carboxamide may have potential therapeutic applications in the treatment of various neurological disorders, cancer, and inflammatory diseases.